
Technical Guide: Absorption Spectrum and
Maximum Absorbance of Alcohol-Soluble

Nigrosin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nigrosin (alcohol soluble)

Cat. No.: B15341786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the absorption spectrum and maximum

absorbance (λmax) of alcohol-soluble nigrosin, also known as Solvent Black 5. The information

presented herein is curated for researchers, scientists, and professionals in drug development

who utilize this dye in various applications, including as a staining agent or a component in

formulations. This document outlines the core spectral characteristics of alcohol-soluble

nigrosin, detailed experimental protocols for its analysis, and a summary of quantitative data.

Core Concepts: Absorption Spectroscopy
Absorption spectroscopy is a fundamental analytical technique used to measure the absorption

of light by a substance. When a molecule absorbs light, electrons are promoted to higher

energy levels. The wavelength of light absorbed corresponds to the energy difference between

the electronic ground state and the excited state. A UV-Visible (UV-Vis) spectrophotometer is

employed to measure the absorbance of a sample across a range of wavelengths, generating

an absorption spectrum. The wavelength at which the maximum absorbance occurs is denoted

as λmax, a key characteristic for identifying and quantifying a substance.
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The following table summarizes the key quantitative data related to the absorption spectrum of

alcohol-soluble nigrosin in an alcohol-based solvent, primarily ethanol.

Parameter Value Solvent Notes

Maximum Absorbance

Wavelength (λmax)
565 - 567 nm Ethanol/Alcohol

Multiple sources

confirm this range.[1]

[2][3][4][5] Thermo

Scientific specifies a

λmax of 565 ± 3nm.[6]

Specific Absorptivity

(A1% 1cm)
200 - 300 50% Ethanol

For a concentration of

0.025 g/L.[2] This

value is useful for

quantitative analysis.

Appearance in

Solution
Blue-black Ethanol [7]

Experimental Protocol: Determination of Absorption
Spectrum and λmax
This section provides a detailed methodology for preparing an alcohol-soluble nigrosin solution

and measuring its absorption spectrum using a UV-Vis spectrophotometer.

Materials and Equipment:

Alcohol-soluble nigrosin powder (e.g., Solvent Black 5)

Ethanol (spectroscopic grade or equivalent)

Volumetric flasks (e.g., 10 mL, 100 mL)

Analytical balance

Magnetic stirrer and stir bar

Quartz or glass cuvettes (1 cm path length)
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UV-Visible Spectrophotometer (double beam recommended)

Lint-free tissues

Procedure:

Preparation of a Stock Solution (e.g., 0.1 g/L): a. Accurately weigh 10 mg of alcohol-soluble

nigrosin powder using an analytical balance. b. Transfer the powder to a 100 mL volumetric

flask. c. Add approximately 70 mL of spectroscopic grade ethanol to the flask. d. Place a

magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the nigrosin is

completely dissolved. This may take some time as nigrosin can be slow to dissolve. Gentle

warming can be applied if necessary, but the solution should be cooled to room temperature

before final dilution. e. Once dissolved, dilute the solution to the 100 mL mark with ethanol. f.

Stopper the flask and invert it several times to ensure homogeneity.

Preparation of a Working Solution (e.g., 0.01 g/L): a. Pipette 10 mL of the stock solution into

a 100 mL volumetric flask. b. Dilute to the mark with spectroscopic grade ethanol. c. Mix

thoroughly by inverting the flask.

Spectrophotometer Setup and Measurement: a. Turn on the UV-Vis spectrophotometer and

allow it to warm up and self-calibrate according to the manufacturer's instructions. b. Set the

wavelength range for the scan (e.g., 400 nm to 700 nm). c. Fill a clean cuvette with

spectroscopic grade ethanol to serve as the blank. Ensure there are no air bubbles. d. Wipe

the optical surfaces of the cuvette with a lint-free tissue. e. Place the blank cuvette in the

reference holder of the spectrophotometer. f. Rinse another clean cuvette with a small

amount of the working nigrosin solution. g. Fill the sample cuvette with the working nigrosin

solution and wipe it clean. h. Place the sample cuvette in the sample holder. i. Perform a

baseline correction or "auto-zero" with the blank. j. Run the spectral scan to obtain the

absorption spectrum of the alcohol-soluble nigrosin solution.

Data Analysis: a. From the resulting spectrum, identify the wavelength at which the

maximum absorbance occurs (λmax). b. Record the absorbance value at the λmax.

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the absorption

spectrum of alcohol-soluble nigrosin.
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Caption: Experimental workflow for determining the absorption spectrum of alcohol-soluble

nigrosin.

This comprehensive guide provides the necessary information for the accurate and

reproducible analysis of the spectral properties of alcohol-soluble nigrosin. Adherence to these

protocols will ensure high-quality data for research and development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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